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Compound of Interest

Compound Name: ML262

Cat. No.: B163245

Get Quote

This guide provides researchers, scientists, and drug development professionals with best

practices for preparing, storing, and troubleshooting stable stock solutions of ML262 in DMSO.

Frequently Asked Questions (FAQs)
Q1: What is the recommended solvent for preparing ML262 stock solutions?

A1: Dimethyl sulfoxide (DMSO) is the recommended solvent for preparing stock solutions of

ML262. It has a documented solubility of 25 mg/mL in DMSO.[1][2]

Q2: What is the recommended storage temperature for ML262 stock solutions?

A2: ML262 stock solutions in DMSO should be stored at -20°C.[2]

Q3: How stable is ML262 in a DMSO stock solution?

A3: When stored properly at -20°C, ML262 is stable for at least four years.[1]

Q4: Can I store my ML262/DMSO stock solution at room temperature?
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A4: No, this is not recommended. Long-term storage at room temperature can lead to

degradation of the compound. For any storage beyond a few hours, it is crucial to adhere to the

recommended storage temperature of -20°C.

Q5: My ML262/DMSO stock solution appears to have precipitated. What should I do?

A5: If you observe precipitation, gently warm the solution to room temperature and vortex

thoroughly to redissolve the compound. If the precipitate does not dissolve, it is recommended

to prepare a fresh stock solution.
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Experimental Protocol: Preparing a Stable Stock
Solution of ML262 in DMSO
Materials:

ML262 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Vortex mixer

Calibrated pipette

Procedure:

Determine the Desired Concentration: Based on the solubility of ML262 in DMSO (25

mg/mL), calculate the required amount of ML262 and DMSO for your desired stock

concentration. It is recommended to prepare a high-concentration stock to minimize the final

DMSO concentration in your experiments.

Weighing ML262: Accurately weigh the calculated amount of ML262 powder in a sterile

microcentrifuge tube.

Adding DMSO: Using a calibrated pipette, add the calculated volume of anhydrous DMSO to

the tube containing the ML262 powder.

Dissolution: Tightly cap the tube and vortex the solution until the ML262 is completely

dissolved. If necessary, gently warm the solution to room temperature to aid dissolution.

Visually inspect the solution to ensure no solid particles are present.

Aliquoting and Storage: Aliquot the stock solution into single-use, sterile vials to avoid

repeated freeze-thaw cycles. Store the aliquots at -20°C for long-term storage.

Workflow for Preparing ML262 Stock Solution
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To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

Click to download full resolution via product page

Caption: Workflow for preparing a stable stock solution of ML262 in DMSO.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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